Cas no 1235590-77-8 (hexahydro-Pyrrolo[3,4-d]imidazol-2(1H)-one)

• Product Name: hexahydro-Pyrrolo[3,4-d]imidazol-2(1H)-one
• CAS No: 1235590-77-8
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 1102668
• PubChem ID: 57931366
• Update Time: 2025-04-20

hexahydro-Pyrrolo[3,4-d]imidazol-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• hexahydro-Pyrrolo[3,4-d]imidazol-2(1H)-one
• DA-13944
• SCHEMBL3618829
• 1235590-77-8

• Inchi： 1S/C5H9N3O/c9-5-7-3-1-6-2-4(3)8-5/h3-4,6H,1-2H2,(H2,7,8,9)
• InChI Key： DFGIQZKTMJXZNA-UHFFFAOYSA-N
• SMILES： O=C1NC2CNCC2N1

Computed Properties

• Exact Mass: 127.074561919g/mol
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 53.2Ų